Cas no 220473-67-6 (Theaflavin; 3-Epimer, 3'-O-(3,4,5-trihydroxybenzoyl))

• Product Name: Theaflavin; 3-Epimer, 3'-O-(3,4,5-trihydroxybenzoyl)
• CAS No: 220473-67-6
• MF: C₃₆H₂₈O₁₆
• MW: 716.597931861877
• CID: 6736421
• Update Time: 2024-03-03

Theaflavin; 3-Epimer, 3'-O-(3,4,5-trihydroxybenzoyl) Chemical and Physical Properties

Names and Identifiers

• Theaflavin; 3-Epimer, 3'-O-(3,4,5-trihydroxybenzoyl)

• Inchi： 1S/C36H28O16/c37-14-5-20(39)18-10-26(45)34(50-27(18)7-14)12-1-16-17(9-25(44)33(48)30(16)32(47)24(43)2-12)35-29(11-19-21(40)6-15(38)8-28(19)51-35)52-36(49)13-3-22(41)31(46)23(42)4-13/h1-9,26,29,34-35,37-42,44-46,48H,10-11H2,(H,43,47)
• InChI Key： GPLOTACQBREROW-UHFFFAOYSA-N
• SMILES： OC1C(C2=CC3C(=C(C(=CC=3C3C(OC(C4C=C(O)C(O)=C(O)C=4)=O)CC4C(=CC(=CC=4O)O)O3)O)O)C(=O)C(O)=C2)OC2C(=C(C=C(C=2)O)O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Catechin gallates